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molecular formula C12H14N2O4 B1304459 1-(4-Nitrophenyl)piperidine-4-carboxylic acid CAS No. 223786-53-6

1-(4-Nitrophenyl)piperidine-4-carboxylic acid

Cat. No. B1304459
CAS RN: 223786-53-6
M. Wt: 250.25 g/mol
InChI Key: ZIRBMAVPCZUDTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08865714B2

Procedure details

The 1-(4-nitrophenyl)piperidine-4-carboxylic acid ethyl ester (2.78 g, 10 mmol) obtained in Example 2(1) was dissolved in ethanol (10 ml), and a 4 N sodium hydroxide aqueous solution (5 ml, 20 mmol) was added thereto. The mixture was refluxed under heat for 1 hour. After cooling to room temperature, water (30 ml) and 2 N hydrochloric acid (10 ml) were added to the mixture, and the precipitate was collected by filtration, thereby obtaining 1-(4-nitrophenyl)piperidine-4-carboxylic acid (2.47 g, 97%) as a yellow solid.
Name
1-(4-nitrophenyl)piperidine-4-carboxylic acid ethyl ester
Quantity
2.78 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
10 mL
Type
solvent
Reaction Step One
Name
sodium hydroxide
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
1-(4-nitrophenyl)piperidine-4-carboxylic acid

Identifiers

REACTION_CXSMILES
C([O:3][C:4]([CH:6]1[CH2:11][CH2:10][N:9]([C:12]2[CH:17]=[CH:16][C:15]([N+:18]([O-:20])=[O:19])=[CH:14][CH:13]=2)[CH2:8][CH2:7]1)=[O:5])C.[OH-].[Na+].O.Cl>C(O)C>[N+:18]([C:15]1[CH:16]=[CH:17][C:12]([N:9]2[CH2:8][CH2:7][CH:6]([C:4]([OH:5])=[O:3])[CH2:11][CH2:10]2)=[CH:13][CH:14]=1)([O-:20])=[O:19] |f:1.2|

Inputs

Step One
Name
1-(4-nitrophenyl)piperidine-4-carboxylic acid ethyl ester
Quantity
2.78 g
Type
reactant
Smiles
C(C)OC(=O)C1CCN(CC1)C1=CC=C(C=C1)[N+](=O)[O-]
Name
ethanol
Quantity
10 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
sodium hydroxide
Quantity
5 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
water
Quantity
30 mL
Type
reactant
Smiles
O
Name
hydrochloric acid
Quantity
10 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed
TEMPERATURE
Type
TEMPERATURE
Details
under heat for 1 hour
Duration
1 h
FILTRATION
Type
FILTRATION
Details
the precipitate was collected by filtration

Outcomes

Product
Name
1-(4-nitrophenyl)piperidine-4-carboxylic acid
Type
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)N1CCC(CC1)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.